Cas no 1010-77-1 (Dibenzofuran,1,2,3,4,6,7,8,9-octahydro-)

Dibenzofuran,1,2,3,4,6,7,8,9-octahydro- structure
1010-77-1 structure
Product Name:Dibenzofuran,1,2,3,4,6,7,8,9-octahydro-
CAS No:1010-77-1
MF:C12H16O
MW:176.254843711853
CID:140497
PubChem ID:70527
Update Time:2025-04-19

Dibenzofuran,1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran,1,2,3,4,6,7,8,9-octahydro-
    • 1,2,3,4,6,7,8,9-Octahydrodibenzofuran
    • Octahydrodibenzofuran
    • DTXSID60905885
    • AKOS015905553
    • 1010-77-1
    • 1,2,3,4,6,7,8,9-octahydrodibenzo[b,d]furan
    • Dibenzofuran, 1,2,3,4,6,7,8,9-octahydro-
    • Inchi: 1S/C12H16O/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8H2
    • InChI Key: JVIONGJDHOSXDV-UHFFFAOYSA-N
    • SMILES: O1C2CCCCC=2C2=C1CCCC2

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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